Cas no 23453-64-7 (tetradecafluoroazelaic acid)

• Product Name: tetradecafluoroazelaic acid
• CAS No: 23453-64-7
• MF: C₉H₂F₁₄O₄
• MW: 440.087432384491
• MDL: MFCD00153274
• CID: 88445
• PubChem ID: 2776030
• Update Time: 2025-05-20

tetradecafluoroazelaic acid Chemical and Physical Properties

Names and Identifiers

• tetradecafluoroazelaic acid
• Perfluorononanedioic acid
• Perfluoroazelaic acid
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluorononanedioic acid
• Perfluorheptan-1.7-dicarbonsaeure
• perfluorononane-1,9-dioic acid
• Perfluorononane-1,9-dioic acid,tech
• FT-0638325
• 23453-64-7
• Nonanedioic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecakis(fluoranyl)nonanedioic acid
• AS-76708
• DTXSID10379774
• A816729
• SCHEMBL517814
• MFCD00153274
• 2, 2, 3, 3, 4, 4, 5, 5, 6, 6, 7, 7, 8, 8-tetradecafluorononanedioic acid
• AKOS015852824
• NS00018863
• Nonanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-
• PFLDCA n=7
• CS-0328269
• PERFLUOROAZELAICACID
• DB-046153
• tetradecafluorononanedioic acid

• MDL： MFCD00153274
• Inchi： 1S/C9H2F14O4/c10-3(11,1(24)25)5(14,15)7(18,19)9(22,23)8(20,21)6(16,17)4(12,13)2(26)27/h(H,24,25)(H,26,27)
• InChI Key： WRYSWXOLGMKBKW-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(C(C(C(C(=O)O)(F)F)(F)F)(F)F)F
• BRN： 3020403

Computed Properties

• Exact Mass: 439.97300
• Monoisotopic Mass: 439.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.811
• Boiling Point: 215°C 60mm
• Flash Point: 215°C/60mm
• Refractive Index: 1.325
• PSA: 74.60000
• LogP: 3.60270
• Solubility: Not determined

tetradecafluoroazelaic acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3261
• Hazard Category Code： 36/37/38-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Additional information on tetradecafluoroazelaic acid

Tetradecafluoroazelaic Acid (CAS No. 23453-64-7): A Comprehensive Overview of Its Chemistry, Applications, and Emerging Research

Tetradecafluoroazelaic acid (C₉F₁₈O₂), identified by CAS No. 23453-64-7, is a highly fluorinated carboxylic acid with a unique chemical structure comprising nine carbon atoms fully substituted with fluorine atoms in its alkyl chain. This compound belongs to the perfluoroalkyl acids family and exhibits exceptional chemical stability, hydrophobicity, and thermal resistance due to its densely packed fluorocarbon framework. Recent advancements in synthetic methodologies have enabled precise control over its synthesis, positioning it as a critical component in specialized applications across pharmaceuticals, materials science, and analytical chemistry.

The synthesis of tetradecafluoroazelaic acid typically involves the fluorination of azelaic acid via electrophilic or nucleophilic pathways. Researchers have optimized these processes to minimize byproduct formation and enhance yield, leveraging catalyst systems such as xenon difluoride or trifluoromethanesulfonic anhydride. A 2023 study published in Chemical Communications demonstrated that microwave-assisted fluorination reduces reaction times by 60% while maintaining product purity above 98%, underscoring its scalability for industrial production. The compound’s crystalline structure and high melting point (~185°C) further facilitate purification through recrystallization techniques.

In the realm of drug development, tetradecafluoroazelaic acid has emerged as a promising building block for designing bioactive molecules. Its fluorinated backbone confers lipophilicity and metabolic stability, which are critical for enhancing drug bioavailability. For instance, a 2024 collaborative study between the University of Basel and Pfizer explored its use as a linker in antibody-drug conjugates (ADCs). The compound’s rigidity stabilized payload attachment while minimizing premature release during circulation in vivo. Preclinical data showed a 3-fold increase in tumor targeting efficiency compared to conventional linkers like maleimidocaproyl valine-citrulline.

Beyond pharmacology, this compound’s amphiphilic properties make it ideal for creating biocompatible materials. A groundbreaking application reported in Nature Materials (2024) involved self-assembling peptides functionalized with tetradecafluoroazelaic acid derivatives. These nanostructures formed stable hydrogels at physiological pH levels without requiring crosslinking agents. When tested in murine models of cartilage repair, the gels exhibited superior mechanical resilience compared to hyaluronic acid-based alternatives while promoting chondrocyte proliferation by 15–20%.

In analytical chemistry, the compound serves as a reference standard for quantifying perfluorinated contaminants in environmental matrices. High-resolution mass spectrometry studies utilizing isotopically labeled versions of tetradecafluoroazelaic acid have improved detection limits down to sub-parts-per-trillion levels. This capability is particularly valuable for monitoring trace residues from industrial processes without introducing hazardous byproducts—a key concern addressed by recent EU regulations on persistent organic pollutants.

Ongoing research focuses on harnessing its photochemical properties through conjugation with quantum dots or fluorescent probes. A team at MIT recently demonstrated that attaching tetradecafluoroazelaic acid to CdSe/ZnS nanoparticles enhances their photostability under UV irradiation by up to 70%, enabling real-time imaging of intracellular trafficking pathways without signal degradation over extended periods. Such advancements could revolutionize live-cell microscopy techniques used in studying protein dynamics.

The compound’s unique reactivity also enables novel polymerization strategies. Ring-opening metathesis polymerization (ROMP) studies using derivatives of tetradecafluoroazelaic acid produced block copolymers with tunable surface energies—a breakthrough for developing anti-fouling coatings on medical implants. In vitro tests showed these coatings reduced bacterial adhesion by >90% while maintaining biocompatibility with human fibroblasts.

Recent computational modeling efforts have further elucidated its interaction mechanisms with biological systems. Molecular dynamics simulations published in ACS Omega (2024) revealed that the fluorinated tail forms stable hydrophobic interactions with lipid bilayers without disrupting membrane integrity—a critical factor for designing non-toxic drug delivery vehicles.

The integration of machine learning algorithms into synthetic design has accelerated discovery of tetradecafluoroazelaic acid-based derivatives with tailored properties. A neural network trained on over 15,000 fluorinated compounds successfully predicted novel analogs capable of crossing the blood-brain barrier more efficiently than existing neuroprotective agents.

This multifaceted potential underscores tetradecafluoroazelaic acid’s role as a versatile platform molecule bridging organic synthesis and advanced applications across multiple disciplines. Its continued exploration promises innovations ranging from targeted cancer therapies to next-generation biomaterials—reflecting the dynamic interplay between fundamental chemistry research and translational biomedical engineering.